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Compound of Interest

1,2,3,4-Tetrahydro-2,6-
Compound Name:
naphthyridine dihydrochloride

Cat. No.: B1428518

Introduction

Naphthyridines are a class of heterocyclic aromatic compounds characterized by a molecular
structure consisting of two fused pyridine rings.[1][2][3] There are six possible positional
isomers, each differing by the location of the two nitrogen atoms within the bicyclic framework.
[1][2][3] This seemingly subtle structural variation gives rise to a remarkable diversity in their
physicochemical properties and, consequently, their biological activities. In the realm of
medicinal chemistry, the naphthyridine core is considered a "privileged scaffold,” a testament to
its recurring presence in a multitude of biologically active compounds.[4][5][6] Derivatives of
these isomers have been shown to exhibit a broad spectrum of pharmacological effects,
including antimicrobial, anticancer, antiviral, and anti-inflammatory properties, making them a
fertile ground for drug discovery and development.[1][7][8] This guide provides a
comprehensive technical overview of the biological activities of various naphthyridine isomers,
delving into their mechanisms of action, structure-activity relationships, and the experimental
methodologies used to evaluate their therapeutic potential.

Chapter 1: The Naphthyridine Isomers: A Structural
Overview

The six isomers of naphthyridine are 1,5-naphthyridine, 1,6-naphthyridine, 1,7-naphthyridine,
1,8-naphthyridine, 2,6-naphthyridine, and 2,7-naphthyridine. The position of the nitrogen atoms
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profoundly influences the electron distribution within the aromatic system, which in turn affects
the molecule's ability to interact with biological targets such as enzymes and receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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